2-methoxy-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-4,5-dimethylbenzenesulfonamide

• IUPAC Name: 2-methoxy-N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H22N4O4S/c1-14-10-19(29-3)20(11-15(14)2)31(27,28)25-17-7-5-6-16(12-17)18-13-26-21(23-18)8-9-22(24-26)30-4/h5-13,25H,1-4H3
• InChI Key: BDUBBTQHBOAWCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC=CC(=C2)C3=CN4C(=N3)C=CC(=N4)OC)OC
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol
• CAS No.: 946232-83-3

Description

The compound is a complex organic molecule that contains several functional groups. It includes a methoxy group, an imidazo[1,2-b]pyridazine ring, a phenyl ring, and a benzenesulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure can be determined using techniques like X-ray crystallography.

Chemical Reactions Analysis

The compound, due to its complex structure, could potentially undergo a variety of chemical reactions. The exact reactions would depend on the conditions and reagents used.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These properties could include solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Chemical Synthesis and Characterization

Research into 2-methoxy-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-4,5-dimethylbenzenesulfonamide and related compounds has primarily focused on their synthesis, characterization, and potential applications in various fields. One key area of investigation has been the development of novel compounds with significant anti-asthmatic activities. For instance, Kuwahara et al. (1996) synthesized a series of novel (imidazo[1,2-b]pyridazin-6-yl)oxyalkylsulfonamides, evaluating their ability to inhibit platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs. Among these compounds, 3-(imidazo[1,2-b]pyridazin-6-yl)oxy-2,2-dimethylpropanesulfonamide showed exceptional anti-asthmatic activity and duration of action, highlighting the potential therapeutic applications of these chemical structures Kuwahara et al., 1996.

Antifungal and Antitumor Activities

The chemical scaffolds related to this compound have also been explored for their antifungal and antitumor properties. A study conducted by Jafar et al. (2017) synthesized a series of 4-methoxy-N, N-dimethyl-6-(phenylthio) pyrimidin-2-amines and investigated their biological activity against various fungi like Aspergillus terreus and Aspergillus niger. Their findings suggested that these compounds possess significant antifungal effects, with potential applications in developing new antifungal agents Jafar et al., 2017. Additionally, Almeida et al. (2018) designed and synthesized a novel series of selenylated imidazo[1,2-a]pyridines with promising activity against breast cancer cells, illustrating the versatility of these chemical frameworks in medicinal chemistry applications Almeida et al., 2018.

Mechanism of Action

Target of Action

Similar compounds have shown activity against various targets such as mycobacterium tuberculosis and mycobacterium marinum .

Mode of Action

Similar compounds have been found to exhibit inhibitory activity against certain bacterial strains . The compound may interact with its targets, leading to changes that inhibit the growth or function of the target organisms .

Biochemical Pathways

Similar compounds have been found to interfere with the metabolic pathways of certain bacteria, leading to their inhibition .

Pharmacokinetics

Similar compounds have been found to have very short metabolic half-lives when incubated with mouse liver microsomes . This suggests that the compound may be rapidly metabolized and excreted, which could impact its bioavailability .

Result of Action

Similar compounds have been found to exhibit inhibitory activity against certain bacterial strains . This suggests that the compound may lead to the inhibition of growth or function of these organisms .

Action Environment

Factors such as temperature, ph, and the presence of other substances could potentially influence the compound’s action .